4-bromo-3-chloro-1-methyl-1H-pyrazole

• Molecular Formula: C4H4BrClN2
• Molecular Weight: 195.44 g/mol
• IUPAC Name: 4-bromo-3-chloro-1-methylpyrazole
• InChI: InChI=1S/C4H4BrClN2/c1-8-2-3(5)4(6)7-8/h2H,1H3
• InChI Key: BPYYFNCPVOSFLN-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)Cl)Br

Description

4-Bromo-3-chloro-1-methyl-1H-pyrazole is a halogenated pyrazole derivative characterized by a bromine atom at position 4, a chlorine atom at position 3, and a methyl group at position 1 of the pyrazole ring. Pyrazoles are five-membered heterocyclic compounds with two adjacent nitrogen atoms, widely studied for their applications in pharmaceuticals, agrochemicals, and materials science.

Comparison with Similar Compounds

The following analysis compares 4-bromo-3-chloro-1-methyl-1H-pyrazole with structurally related pyrazole derivatives, focusing on substituent effects, synthetic methods, and biological or material properties.

Substituent Position and Halogen Effects

Compound Name	Substituents	Molecular Weight	Key Properties/Applications	Reference
4-Bromo-3-chloro-1-methyl-1H-pyrazole	4-Br, 3-Cl, 1-CH₃	209.47 g/mol*	Intermediate for functionalized pyrazoles	N/A
4-Bromo-1-phenyl-1H-pyrazol-3-ol	4-Br, 1-Ph, 3-OH	253.08 g/mol	Precursor for methylation (yield: >80%)
4-Bromo-5-(5-chloro-2-thienyl)-1H-pyrazole	4-Br, 5-(5-Cl-thienyl)	277.55 g/mol	Thiophene-linked analog; potential electronics use
4-Bromo-1-isopentyl-3-(trifluoromethyl)-1H-pyrazole	4-Br, 1-(3-methylbutyl), 3-CF₃	285.1 g/mol	Bulky substituents; agrochemical applications
3-(4-Bromophenyl)-1-(4-chlorobenzyl)-1H-pyrazole-5-carbaldehyde	3-(4-Br-Ph), 1-(4-Cl-Bn), 5-CHO	403.66 g/mol	Inactive in anticancer screening; structural studies

*Calculated based on formula C₄H₅BrClN₂.

Key Observations :

• Halogen vs. Alkyl Groups : Bromine and chlorine atoms increase molecular polarity and reactivity compared to alkyl or aryl groups (e.g., 1-phenyl in ). This enhances suitability for cross-coupling reactions.
• Biological Activity : Substituted pyrazoles with electron-withdrawing groups (e.g., CF₃ in ) often exhibit enhanced bioactivity, but the title compound’s bioactivity remains unexplored in the evidence.
• Synthetic Flexibility : Methylation of hydroxylated precursors (e.g., ) offers high yields (>80%), while trifluoromethyl derivatives require specialized reagents .

Structural and Spectroscopic Comparisons

• NMR Trends :

  • In 4-bromo-1-phenyl-1H-pyrazol-3-ol derivatives, the methyl group in 1-CH₃ analogs shows a singlet at δ ~3.5 ppm in ¹H NMR, while bromine and chlorine substituents deshield adjacent protons .
  • Carbonyl-containing derivatives (e.g., 5-carbaldehyde in ) exhibit strong IR absorption at ~1680–1700 cm⁻¹, absent in the title compound.

• Crystallography :

  • Halogenated pyrazoles (e.g., ) often form π-stacking interactions via aromatic rings, whereas alkyl-substituted analogs rely on van der Waals forces.